Cas no 1783782-61-5 (1-(2,2-difluoroethyl)-1H-pyrazole-5-carbaldehyde)

• Product Name: 1-(2,2-difluoroethyl)-1H-pyrazole-5-carbaldehyde
• CAS No: 1783782-61-5
• MF: C₆H₆F₂N₂O
• MW: 160.121448040009
• MDL: MFCD28516439
• CID: 4613926
• PubChem ID: 84651003
• Update Time: 2025-10-29

1-(2,2-difluoroethyl)-1H-pyrazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-difluoroethyl)-1H-pyrazole-5-carbaldehyde
• 1H-Pyrazole-5-carboxaldehyde, 1-(2,2-difluoroethyl)-

• MDL： MFCD28516439
• Inchi： 1S/C6H6F2N2O/c7-6(8)3-10-5(4-11)1-2-9-10/h1-2,4,6H,3H2
• InChI Key： LPUGBMXITWUYQG-UHFFFAOYSA-N
• SMILES： N1(CC(F)F)C(C=O)=CC=N1

Additional information on 1-(2,2-difluoroethyl)-1H-pyrazole-5-carbaldehyde

Professional Introduction to Compound with CAS No. 1783782-61-5 and Product Name: 1-(2,2-difluoroethyl)-1H-pyrazole-5-carbaldehyde

The compound with the CAS number 1783782-61-5 and the product name 1-(2,2-difluoroethyl)-1H-pyrazole-5-carbaldehyde represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both fluorine atoms and a pyrazole core makes it an intriguing candidate for further exploration, particularly in the synthesis of novel bioactive molecules.

In recent years, the pharmaceutical industry has witnessed a surge in the development of heterocyclic compounds, with pyrazole derivatives being among the most extensively studied. Pyrazoles, known for their broad spectrum of biological activities, have been incorporated into various therapeutic agents targeting different diseases. The specific modification of 1-(2,2-difluoroethyl)-1H-pyrazole-5-carbaldehyde with a difluoroethyl group introduces additional pharmacophoric features that can influence its interactions with biological targets. This structural motif has been shown to enhance metabolic stability and improve binding affinity in drug candidates.

The aldehyde functional group at the 5-position of the pyrazole ring in 1-(2,2-difluoroethyl)-1H-pyrazole-5-carbaldehyde provides a versatile handle for further chemical modifications. This feature is particularly valuable in medicinal chemistry, where selective functionalization is often required to optimize pharmacological properties. The compound can serve as a key intermediate in the synthesis of more complex molecules, including inhibitors and agonists designed to modulate specific biological pathways.

Recent studies have highlighted the importance of fluorinated compounds in drug design due to their ability to improve pharmacokinetic profiles. The incorporation of fluorine atoms into molecular structures can lead to increased lipophilicity, reduced metabolic degradation, and enhanced binding interactions with target proteins. In the case of 1-(2,2-difluoroethyl)-1H-pyrazole-5-carbaldehyde, the two fluorine atoms are strategically positioned to influence both electronic and steric properties, making it a promising scaffold for developing next-generation pharmaceuticals.

The pyrazole core of this compound is known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The specific substitution pattern in 1-(2,2-difluoroethyl)-1H-pyrazole-5-carbaldehyde may confer unique properties that differentiate it from other pyrazole derivatives. Preliminary computational studies suggest that this compound could interact with biological targets in ways that warrant further experimental investigation. These studies may lead to the discovery of new therapeutic agents with improved efficacy and reduced side effects.

One of the most exciting aspects of working with 1-(2,2-difluoroethyl)-1H-pyrazole-5-carbaldehyde is its potential as a building block for more complex drug candidates. The aldehyde group allows for condensation reactions with various nucleophiles, enabling the synthesis of imines, hydrazones, and other functionalized derivatives. These intermediates can then be further modified to achieve specific pharmacological profiles. The difluoroethyl group adds an additional layer of complexity, potentially influencing both the pharmacokinetic and pharmacodynamic properties of the final drug product.

The synthesis of 1-(2,2-difluoroethyl)-1H-pyrazole-5-carbaldehyde involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies are employed to introduce the desired functional groups while maintaining structural integrity. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are commonly used in these processes. The successful preparation of this compound underscores the growing sophistication of synthetic organic chemistry and its impact on pharmaceutical development.

As research continues to uncover new applications for 1-(2,2-difluoroethyl)-1H-pyrazole-5-carbaldehyde, its significance in medicinal chemistry is likely to grow. The compound's unique structural features make it a valuable tool for exploring new therapeutic strategies across various disease areas. Whether used as an intermediate or as a lead compound itself, 1-(2,2-difluoroethyl)-1H-pyrazole-5-carbaldehyde represents a significant contribution to the chemical biology field. Its potential to inspire innovative drug development underscores its importance as a research tool and future therapeutic agent.